molecular formula C22H19N3O2S B2956986 N-(6-methylbenzo[d]thiazol-2-yl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 946248-33-5

N-(6-methylbenzo[d]thiazol-2-yl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Cat. No. B2956986
CAS RN: 946248-33-5
M. Wt: 389.47
InChI Key: XIVOVNGTDKPJKY-UHFFFAOYSA-N
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Description

N-(6-methylbenzo[d]thiazol-2-yl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H19N3O2S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on compounds with similar complexity to "N-(6-methylbenzo[d]thiazol-2-yl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" often involves detailed pharmacokinetic and metabolic studies. For example, the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, was determined in humans, highlighting the importance of understanding how novel compounds are processed in the body. Such studies are crucial for developing new medications, ensuring they are metabolized and eliminated in a manner that maximizes efficacy while minimizing potential harm (Renzulli et al., 2011).

Therapeutic Applications and Safety Evaluations

Exploring the therapeutic applications and safety profiles of new chemical entities is a significant aspect of pharmaceutical research. The study on CERC-301, a GluN2B-selective N-methyl-D-aspartate receptor antagonist, characterizes its preclinical pharmacology and pharmacokinetics, serving as a foundational step toward clinical application for conditions like major depressive disorder (Garner et al., 2015). Such research demonstrates the process of translating basic chemical research into potential clinical treatments.

Neurological Studies

Investigations into the effects of chemicals on the brain, such as the study on PET amyloid ligand [11C]PIB uptake in Alzheimer's disease, are indicative of the broader applications of complex chemicals in understanding and potentially treating neurological conditions (Kemppainen et al., 2006). This research area exemplifies how specific chemicals can be instrumental in diagnosing and elucidating the pathophysiology of neurodegenerative diseases.

properties

IUPAC Name

N-(6-methyl-1,3-benzothiazol-2-yl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N3O2S/c1-14-5-3-6-16(11-14)13-25-10-4-7-17(21(25)27)20(26)24-22-23-18-9-8-15(2)12-19(18)28-22/h3-12H,13H2,1-2H3,(H,23,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIVOVNGTDKPJKY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)CN2C=CC=C(C2=O)C(=O)NC3=NC4=C(S3)C=C(C=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.